Cas no 2126177-57-7 (4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid)

• Product Name: 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid
• CAS No: 2126177-57-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4639389
• Update Time: 2025-06-10

4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxylic acid, 4,5,6,7-tetrahydro-4-methyl-
• 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-5-6(9(12)13)2-3-8-7(5)4-10-11-8/h4-6H,2-3H2,1H3,(H,10,11)(H,12,13)
• InChI Key： DRTQGXBVFSTOGO-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)C(C(O)=O)CC2)C=N1

Additional information on 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

Recent Advances in the Study of 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (CAS: 2126177-57-7)

The compound 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (CAS: 2126177-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its role as a building block in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, focusing on its pharmacological properties and synthetic accessibility.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the development of small-molecule inhibitors targeting protein kinases. The research demonstrated that derivatives of 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid exhibit promising inhibitory activity against specific kinase isoforms implicated in cancer and inflammatory diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, yielding several lead candidates with nanomolar affinity.

In parallel, a separate investigation reported in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The researchers synthesized a series of analogs and evaluated their binding affinity for GPCRs involved in neurological disorders. Preliminary results indicated that certain derivatives of 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid could serve as novel scaffolds for the development of CNS-targeted therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid have been reported. A 2024 paper in Organic Process Research & Development detailed an efficient, high-yield synthesis route that minimizes the use of hazardous reagents and reduces waste generation. This development is critical for enabling large-scale production of the compound for preclinical and clinical studies.

Ongoing research is also investigating the compound's potential in other therapeutic areas, including infectious diseases and metabolic disorders. For instance, a recent preprint (2024) suggested that derivatives of 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid may exhibit antimicrobial activity against drug-resistant bacterial strains. While these findings are preliminary, they underscore the versatility of this chemical scaffold.

In conclusion, 4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (CAS: 2126177-57-7) represents a promising platform for drug discovery across multiple therapeutic areas. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for medicinal chemists. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its mechanisms of action in disease models.